Cas no 35931-93-2 (6-Octenenitrile,3,7-dimethyl-, (3R)-)

• Product Name: 6-Octenenitrile,3,7-dimethyl-, (3R)-
• CAS No: 35931-93-2
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 318838
• PubChem ID: 11789380
• Update Time: 2025-04-19

6-Octenenitrile,3,7-dimethyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 6-Octenenitrile,3,7-dimethyl-, (3R)-
• D-3,7-dimethyl-oct-6-enenitrile
• (3R)-3,7-Dimethyloct-6-enenitrile
• LogP
• 6-Octenenitrile, 3,7-dimethyl-, (R)-
• 6-Octenenitrile, 3,7-dimethyl-, (theta)-
• 35931-93-2
• SCHEMBL19296596
• OUQ3V00HYL
• LEVOCITRILE
• DTXSID101036249
• Citronellyl nitrile, (-)-
• Citronellonitrile
• (3R)-3,7-DIMETHYL-6-OCTENENITRILE
• 6-Octenenitrile, 3,7-dimethyl-, (3R)-
• UNII-OUQ3V00HYL

• Inchi： 1S/C10H17N/c1-9(2)5-4-6-10(3)7-8-11/h5,10H,4,6-7H2,1-3H3/t10-/m1/s1
• InChI Key： MTDAKBBUYMYKAR-SNVBAGLBSA-N
• SMILES： N#CC[C@H](C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 151.13621
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.837
• Boiling Point: 248.146°C at 760 mmHg
• Flash Point: 109.675°C
• Refractive Index: 1.445
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids